Cas no 445468-63-3 (2-Bromo-6-ethynylpyridine)

2-Bromo-6-ethynylpyridine is a versatile heterocyclic compound featuring both bromine and ethynyl functional groups on a pyridine scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira, Suzuki, or Buchwald-Hartwig couplings. The bromine substituent offers a reactive site for further functionalization, while the ethynyl group enables click chemistry or alkyne-based transformations. Its pyridine core contributes to coordination chemistry, making it useful in ligand design for catalysis or material science applications. The compound’s dual functionality allows for efficient modular synthesis of complex molecules, pharmaceuticals, or functional materials with tailored properties.

2-Bromo-6-ethynylpyridine structure

Product Name:2-Bromo-6-ethynylpyridine

CAS No:445468-63-3

MF:C₇H₄BrN

MW:182.017360687256

MDL:MFCD13189718

CID:829809

PubChem ID:12970532

Update Time:2025-06-29

2-Bromo-6-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-ethynylpyridine
- DB-364873
- EN300-2002752
- 2-Bromo-6-ethynyl-pyridine
- DTXSID30514226
- CS-0158553
- AKOS015994863
- 445468-63-3
- J-508449
- UFUJEEUTQKDBAA-UHFFFAOYSA-N
- MFCD13189718
- BS-49649
- AB68980
- SCHEMBL3510212
- D82337
- MDL： MFCD13189718
- Inchi： 1S/C7H4BrN/c1-2-6-4-3-5-7(8)9-6/h1,3-5H
- InChI Key： UFUJEEUTQKDBAA-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#C)=N1

Computed Properties

Exact Mass: 180.95271g/mol
Monoisotopic Mass: 180.95271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 12.9Å²

2-Bromo-6-ethynylpyridine Pricemore >>

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